Cas no 1170394-63-4 (1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole)

1-(3-(Chloromethyl)phenyl)-3,5-dimethyl-1H-pyrazole is a versatile heterocyclic compound featuring a chloromethyl substituent on the phenyl ring, which enhances its reactivity for further functionalization. The presence of the pyrazole core, with methyl groups at the 3- and 5-positions, contributes to its stability and potential as an intermediate in organic synthesis. This compound is particularly useful in pharmaceutical and agrochemical applications, where its structural motifs can be leveraged to develop biologically active derivatives. Its well-defined molecular structure allows for precise modifications, making it a valuable building block in medicinal chemistry and material science research. The chloromethyl group also facilitates cross-coupling reactions, broadening its utility in synthetic pathways.

1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole structure

1170394-63-4 structure

Product Name:1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole

CAS No:1170394-63-4

MF:C₁₂H₁₃ClN₂

MW:220.698021650314

CID:1085181

PubChem ID:25220853

Update Time:2025-05-27

1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(3-(Chloromethyl)phenyl)-3,5-dimethyl-1H-pyrazole
- 1-[3-(chloromethyl)phenyl]-3,5-dimethylpyrazole
- STK506242
- ALBB-010145
- 1170394-63-4
- AKOS005172339
- 1-[3-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole
- 1H-pyrazole, 1-[3-(chloromethyl)phenyl]-3,5-dimethyl-, hydrochloride
- 1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole
- MDL： MFCD08059979
- Inchi： 1S/C12H13ClN2/c1-9-6-10(2)15(14-9)12-5-3-4-11(7-12)8-13/h3-7H,8H2,1-2H3
- InChI Key： RXECFDHLQLJWMF-UHFFFAOYSA-N
- SMILES： ClCC1=CC=CC(=C1)N1C(C)=CC(C)=N1

Computed Properties

Exact Mass: 220.0767261g/mol
Monoisotopic Mass: 220.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.8Å²

1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B420578-1g	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole	1170394-63-4		1g	$ 50.00	2022-06-07
TRC	B420578-5g	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole	1170394-63-4		5g	$ 210.00	2022-06-07
TRC	B420578-10g	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole	1170394-63-4		10g	$ 320.00	2022-06-07
A2B Chem LLC	AI10805-500mg	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole hydrochloride	1170394-63-4	>95%	500mg	$384.00	2024-04-20
A2B Chem LLC	AI10805-1g	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole hydrochloride	1170394-63-4	>95%	1g	$405.00	2024-04-20
A2B Chem LLC	AI10805-5g	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole hydrochloride	1170394-63-4	>95%	5g	$620.00	2024-04-20
A2B Chem LLC	AI10805-10g	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole hydrochloride	1170394-63-4	>95%	10g	$884.00	2024-04-20
A2B Chem LLC	AI10805-25g	1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole hydrochloride	1170394-63-4	>95%	25g	$1516.00	2024-04-20